Cas no 450371-91-2 (2-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-N-(furan-2-yl)methyl-4-oxo-3-(prop-2-en-1-yl)-3,4-dihydroquinazoline-7-carboxamide)

2-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-N-(furan-2-yl)methyl-4-oxo-3-(prop-2-en-1-yl)-3,4-dihydroquinazoline-7-carboxamide structure
450371-91-2 structure
Product Name:2-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-N-(furan-2-yl)methyl-4-oxo-3-(prop-2-en-1-yl)-3,4-dihydroquinazoline-7-carboxamide
CAS No:450371-91-2
MF:C26H23ClN4O4S
MW:523.003223657608
CID:5976704
PubChem ID:4322073
Update Time:2023-12-13

2-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-N-(furan-2-yl)methyl-4-oxo-3-(prop-2-en-1-yl)-3,4-dihydroquinazoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-N-(furan-2-yl)methyl-4-oxo-3-(prop-2-en-1-yl)-3,4-dihydroquinazoline-7-carboxamide
    • 7-Quinazolinecarboxamide, 2-[[2-[[(2-chlorophenyl)methyl]amino]-2-oxoethyl]thio]-N-(2-furanylmethyl)-3,4-dihydro-4-oxo-3-(2-propen-1-yl)-
    • ChemDiv1_013979
    • AKOS002075532
    • SR-01000563330-1
    • HMS626L09
    • 3-allyl-2-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)-N-(furan-2-ylmethyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide
    • 2-[({[(2-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]-N-[(furan-2-yl)methyl]-4-oxo-3-(prop-2-en-1-yl)-3,4-dihydroquinazoline-7-carboxamide
    • ChemDivAM_000354
    • Oprea1_061650
    • SR-01000563330
    • F0913-4124
    • 2-[2-[(2-chlorophenyl)methylamino]-2-oxoethyl]sulfanyl-N-(furan-2-ylmethyl)-4-oxo-3-prop-2-enylquinazoline-7-carboxamide
    • 450371-91-2
    • Inchi: 1S/C26H23ClN4O4S/c1-2-11-31-25(34)20-10-9-17(24(33)29-15-19-7-5-12-35-19)13-22(20)30-26(31)36-16-23(32)28-14-18-6-3-4-8-21(18)27/h2-10,12-13H,1,11,14-16H2,(H,28,32)(H,29,33)
    • InChI Key: RKTSZSGXSUUSHA-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC(C(NCC3=CC=CO3)=O)=C2)C(=O)N(CC=C)C=1SCC(NCC1=CC=CC=C1Cl)=O

Computed Properties

  • Exact Mass: 522.1128541g/mol
  • Monoisotopic Mass: 522.1128541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 10
  • Complexity: 856
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • pka: 13.44±0.20(Predicted)

2-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-N-(furan-2-yl)methyl-4-oxo-3-(prop-2-en-1-yl)-3,4-dihydroquinazoline-7-carboxamide Pricemore >>

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